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Compound of Interest

Compound Name: Isopropyl hydrogen sulphate

Cat. No.: B037201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl hydrogen sulphate is a versatile and reactive organosulfate ester that serves as an

effective alkylating agent for the introduction of the isopropyl group into a variety of organic

molecules. Its utility stems from the sulphate moiety, which is an excellent leaving group,

facilitating nucleophilic substitution reactions. This document provides detailed application

notes and experimental protocols for the use of isopropyl hydrogen sulphate in the synthesis

of isopropyl ethers, N-isopropyl amines, and O-isopropylisourea derivatives, key intermediates

in the development of fine chemicals and pharmaceuticals.

Reaction Mechanism
The primary mechanism for alkylation using isopropyl hydrogen sulphate is a bimolecular

nucleophilic substitution (SN2) reaction. In this process, a nucleophile (Nu:), such as an

alcohol, amine, or cyanamide, attacks the electrophilic carbon atom of the isopropyl group,

leading to the displacement of the hydrogen sulphate anion as the leaving group.
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To cite this document: BenchChem. [Application Notes and Protocols: Isopropyl Hydrogen
Sulphate as an Alkylating Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037201#use-of-isopropyl-hydrogen-sulphate-as-an-
alkylating-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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